Cyclohexanecarboxylic acid Cyclohexanecarboxylic acid Cyclohexanecarboxylic acid, also known as hexahydrobenzoic acid or carboxycyclohexane, belongs to the class of organic compounds known as carboxylic acids. Carboxylic acids are compounds containing a carboxylic acid group with the formula -C(=O)OH. Cyclohexanecarboxylic acid exists as a solid, slightly soluble (in water), and a weakly acidic compound (based on its pKa). Cyclohexanecarboxylic acid has been primarily detected in feces. Within the cell, cyclohexanecarboxylic acid is primarily located in the cytoplasm. Cyclohexanecarboxylic acid is also a parent compound for other transformation products, including but not limited to, cyclohexanecarboxylate ester, tranexamic acid, and 4-oxocyclohexanecarboxylic acid. Cyclohexanecarboxylic acid has an acidic, cheese, and fruity taste.
Cyclohexanecarboxylic acid is a monocarboxylic acid that consists of cyclohexane substituted by a carboxy group. It is a conjugate acid of a cyclohexanecarboxylate.
Brand Name: Vulcanchem
CAS No.: 98-89-5
VCID: VC0165962
InChI: InChI=1S/C7H12O2/c8-7(9)6-4-2-1-3-5-6/h6H,1-5H2,(H,8,9)
SMILES: C1CCC(CC1)C(=O)O
Molecular Formula: C7H12O2
Molecular Weight: 128.17 g/mol

Cyclohexanecarboxylic acid

CAS No.: 98-89-5

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VCID: VC0165962

Molecular Formula: C7H12O2

Molecular Weight: 128.17 g/mol

Cyclohexanecarboxylic acid - 98-89-5

CAS No. 98-89-5
Product Name Cyclohexanecarboxylic acid
Molecular Formula C7H12O2
Molecular Weight 128.17 g/mol
IUPAC Name cyclohexanecarboxylic acid
Standard InChI InChI=1S/C7H12O2/c8-7(9)6-4-2-1-3-5-6/h6H,1-5H2,(H,8,9)
Standard InChIKey NZNMSOFKMUBTKW-UHFFFAOYSA-N
SMILES C1CCC(CC1)C(=O)O
Canonical SMILES C1CCC(CC1)C(=O)O
Boiling Point 232.5 °C
Density 1.029-1.037
Melting Point 31.5 °C
Mp 31-32 °
31-32°C
Physical Description Liquid
Solid
White solid; rum, raisins, fruity, fatty sweet odou
Description Cyclohexanecarboxylic acid, also known as hexahydrobenzoic acid or carboxycyclohexane, belongs to the class of organic compounds known as carboxylic acids. Carboxylic acids are compounds containing a carboxylic acid group with the formula -C(=O)OH. Cyclohexanecarboxylic acid exists as a solid, slightly soluble (in water), and a weakly acidic compound (based on its pKa). Cyclohexanecarboxylic acid has been primarily detected in feces. Within the cell, cyclohexanecarboxylic acid is primarily located in the cytoplasm. Cyclohexanecarboxylic acid is also a parent compound for other transformation products, including but not limited to, cyclohexanecarboxylate ester, tranexamic acid, and 4-oxocyclohexanecarboxylic acid. Cyclohexanecarboxylic acid has an acidic, cheese, and fruity taste.
Cyclohexanecarboxylic acid is a monocarboxylic acid that consists of cyclohexane substituted by a carboxy group. It is a conjugate acid of a cyclohexanecarboxylate.
Related CAS 136-01-6 (hydrochloride salt)
25666-60-8 (potassium salt)
50825-29-1 (lead salt)
7549-42-0 (calcium salt)
Solubility 0.04 M
4.6 mg/mL at 25 °C
Slightly soluble in water; miscible in fat
Miscible at room temperature (in ethanol)
Synonyms cyclohexanecarboxylic acid
cyclohexanecarboxylic acid, calcium salt
cyclohexanecarboxylic acid, cobalt salt
cyclohexanecarboxylic acid, lead salt
cyclohexanecarboxylic acid, potassium salt
cyclohexanecarboxylic acid, sodium salt
cyclohexanecarboxylic acid, sodium salt, 11C-labeled
PubChem Compound 7413
Last Modified Nov 12 2021
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